Dioxygenase-catalysed formation of cis/trans-dihydrodiol metabolites of mono- and bi-cyclic heteroarenes
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/CC9960002361
Abstract
A new range of heterocyclic ring cis/trans-dihydrodiol derivatives (1B, 3B–8B) obtained from metabolism of monocyclic (1A, 3A) and bicyclic heteroarenes (4A–8A) by Pseudomonas putida UV4, has been isolated and stereochemically assigned.
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